4-(1,3-Benzoxazol-2-ylsulfanyl)but-2-ynyl 4-chlorobenzoate

• Molecular Formula: C18H12ClNO3S
• Molecular Weight: 357.8 g/mol
• IUPAC Name: 4-(1,3-benzoxazol-2-ylsulfanyl)but-2-ynyl 4-chlorobenzoate
• InChI: InChI=1S/C18H12ClNO3S/c19-14-9-7-13(8-10-14)17(21)22-11-3-4-12-24-18-20-15-5-1-2-6-16(15)23-18/h1-2,5-10H,11-12H2
• InChI Key: HXZVISAOQDKUFO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(O2)SCC#CCOC(=O)C3=CC=C(C=C3)Cl

Description

4-(1,3-Benzoxazol-2-ylsulfanyl)but-2-ynyl 4-chlorobenzoate, commonly known as BB-Cl, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. BB-Cl is a derivative of benzoate and benzoxazole, and its unique chemical structure makes it an ideal candidate for various research applications.

Mechanism of Action

The mechanism of action of BB-Cl is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins that are essential for the growth and survival of cancer cells. BB-Cl has been found to inhibit the activity of histone deacetylase (HDAC), which is an enzyme that plays a key role in the regulation of gene expression. By inhibiting HDAC, BB-Cl can induce apoptosis (programmed cell death) in cancer cells, leading to their destruction.
Biochemical and Physiological Effects:
BB-Cl has been found to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of gene expression. BB-Cl has also been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BB-Cl in lab experiments is its potent anti-cancer activity, which makes it an ideal candidate for the development of novel anti-cancer drugs. BB-Cl is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using BB-Cl is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the research and development of BB-Cl. One potential direction is the optimization of its anti-cancer activity by modifying its chemical structure. Another direction is the development of novel materials based on BB-Cl, which could have applications in various fields, such as electronics and photonics. Additionally, further research is needed to fully understand the mechanism of action of BB-Cl and its potential applications in biochemistry and medicinal chemistry.

Synthesis Methods

BB-Cl can be synthesized through a multi-step process that involves the reaction of 2-mercaptobenzoxazole with propargyl bromide, followed by the reaction of the resulting compound with 4-chlorobenzoic acid. The final product is then purified through column chromatography to obtain pure BB-Cl.

Scientific Research Applications

BB-Cl has been extensively studied for its potential application in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, BB-Cl has been found to exhibit potent anti-cancer activity against various cancer cell lines, making it a promising candidate for the development of novel anti-cancer drugs. In materials science, BB-Cl has been used as a building block for the synthesis of novel materials with unique properties, such as fluorescence and conductivity. In biochemistry, BB-Cl has been used as a tool to study the mechanism of action of various enzymes and proteins.